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Compound of Interest

Compound Name: 5-Chloro-3H-indole

CAS No.: 754948-43-1

Cat. No.: B11919333

Get Quote

Technical Monograph: 5-Chloro-2,3,3-trimethyl-3H-indole Advanced Safety, Synthesis, and

Application Guide for Research & Development

Executive Summary
5-Chloro-2,3,3-trimethyl-3H-indole (CAS: 25981-83-3) is a critical heterocyclic building block,

primarily utilized as the core scaffold for the synthesis of polymethine cyanine dyes (e.g., Cy5,

Cy7 analogs).[1][2][3][4][5][6][7][8][9] Its structural integrity—specifically the C5-chlorine

substituent—imparts enhanced photostability and bathochromic spectral shifts to the resulting

fluorophores, making it indispensable in high-fidelity bioimaging and drug discovery workflows.

This guide synthesizes safety protocols with mechanistic chemical insights to support

researchers in the safe handling and efficient utilization of this compound.

Part 1: Chemical Identity & Physicochemical
Profile[7][8][10]
The physicochemical properties of this indolenine derivative dictate its reactivity and storage

requirements. The gem-dimethyl group at C3 prevents aromatization of the pyrrole ring,
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maintaining the reactivity of the C2-imine for subsequent condensation reactions.

Property Data / Specification

Chemical Name 5-Chloro-2,3,3-trimethyl-3H-indole

Common Synonyms
5-Chloro-2,3,3-trimethylindolenine; 5-Chloro-

TMI

CAS Number 25981-83-3

Molecular Formula C₁₁H₁₂ClN

Molecular Weight 193.67 g/mol

Appearance Reddish-brown liquid or low-melting solid

Boiling Point ~118–127 °C at 5 mmHg

Density 1.083 g/mL at 25 °C

Solubility
Soluble in organic solvents (DCM, MeOH,

Acetonitrile); Insoluble in water

Reactivity Profile
Electrophilic at C2 (imine); Nucleophilic at N1

(upon alkylation)

Part 2: Comprehensive Safety Framework (SDS
Analysis)
GHS Classification & Hazard Logic While standard SDS documents list hazards, understanding

the mechanism of toxicity is vital for establishing robust safety protocols.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[6][10][11]

H319: Causes serious eye irritation.[6][10][11]
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H335: May cause respiratory irritation.[6][10][11]

Mechanistic Insight (The "Why"): The imine functionality (C=N) at the 2-position is reactive

toward nucleophiles. Upon contact with biological tissues (mucous membranes, cornea), the

compound can act as a mild alkylating agent or Schiff base former with protein residues,

leading to the irritation described in H315/H319. Furthermore, as a volatile organic base, its

vapors can disrupt the pH balance of the respiratory tract (H335).

Handling & Storage Protocol (Self-Validating System) To ensure safety and compound integrity,

follow this decision matrix:

Atmosphere Control: The compound is susceptible to oxidation at the C2 position (forming

the oxindole) and hydrolysis.

Protocol: Always handle under an inert atmosphere (Nitrogen or Argon).

Temperature: Thermal degradation accelerates polymerization.

Storage: Keep at 2–8°C (Refrigerated).

PPE Layering:

Eyes: Chemical splash goggles (Standard safety glasses are insufficient for liquid

irritants).

Skin: Nitrile gloves (0.11 mm min. thickness). Double-glove if handling >5g.

Respiratory:[6][7] Work strictly within a certified fume hood.[7]

Emergency Response:

Eye Contact: Rinse immediately with water for 15 minutes.[7] The lipophilic nature requires

prolonged irrigation to mechanically remove the substance.

Spill: Absorb with inert material (vermiculite/sand).[7] Do not use combustible materials like

sawdust.
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Part 3: Synthesis & Manufacturing Logic
The synthesis of 5-Chloro-2,3,3-trimethyl-3H-indole is a classic application of the Fischer Indole

Synthesis. Understanding this pathway is crucial for troubleshooting low yields or impurity

profiles.

Mechanism & Causality
The reaction involves the condensation of 4-chlorophenylhydrazine with 3-methyl-2-butanone

(isopropyl methyl ketone). The acid catalyst promotes the formation of a hydrazone

intermediate, which undergoes a [3,3]-sigmatropic rearrangement. The "gem-dimethyl" effect

facilitates the cyclization, but the presence of the electron-withdrawing chlorine atom can

slightly deactivate the ring, often requiring reflux conditions in glacial acetic acid.

Experimental Protocol
Reagents: 4-Chlorophenylhydrazine hydrochloride (1.0 eq), 3-methyl-2-butanone (1.1 eq),

Glacial Acetic Acid (Solvent/Catalyst).

Procedure:

Dissolve hydrazine salt in glacial acetic acid.

Add ketone dropwise to control exotherm.

Reflux for 3–5 hours (Monitor via TLC; Disappearance of hydrazine).

Critical Step: Cool and neutralize with NaOH/NaHCO₃. The product is basic; acidic workup

will trap it in the aqueous phase.

Extract with Dichloromethane (DCM), dry over MgSO₄, and distill under reduced pressure.

Visualization: Fischer Indole Synthesis Pathway
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Click to download full resolution via product page

Figure 1: Step-wise mechanistic pathway for the synthesis of the target indolenine via Fischer

Indole Synthesis.[5][12]

Part 4: Applications in Drug Discovery (Cyanine
Dyes)
The primary utility of 5-Chloro-2,3,3-trimethyl-3H-indole lies in its conversion to Indolium Salts,

which are the activated precursors for cyanine dyes.

The N-Alkylation (Quaternization) Workflow To utilize this compound for dye synthesis, the

nitrogen must be quaternized. This is the step where "Drug Development" professionals often

encounter the molecule.[4]

Reaction: 5-Chloro-TMI + Alkyl Halide (R-X) → Indolium Salt.

Reagent Choice:

Iodomethane: Yields N-Methyl indolium (simple spectral tuning).

Iodoacetic acid / Sultones: Yields N-Carboxymethyl or N-Sulfobutyl derivatives (water

solubility for biological labeling).

Impact of 5-Chloro Substituent:

Electronic: Lowers the LUMO energy, causing a red-shift (bathochromic shift) in the final

dye compared to the non-chlorinated analog.

Stability: Reduces susceptibility to photobleaching, a critical parameter for in vivo imaging

agents.

Visualization: Dye Precursor Workflow
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Figure 2: Workflow converting the neutral indolenine into activated indolium salts for cyanine

dye production.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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